7-bromo-8-fluoro-1,2,3,4-tetrahydroquinoline
Description
Tetrahydroquinolines are a class of organic compounds that are used as intermediates in pharmaceutical and chemical industries . They are characterized by a quinoline core structure, which is a bicyclic compound consisting of a benzene ring fused to a pyridine ring . The “tetrahydro” prefix indicates that the quinoline core is fully saturated, meaning it contains no double bonds . The bromo and fluoro substituents refer to the presence of bromine and fluorine atoms, respectively .
Molecular Structure Analysis
The molecular structure of “7-bromo-8-fluoro-1,2,3,4-tetrahydroquinoline” would be similar to that of other tetrahydroquinolines, with the bromine and fluorine atoms attached at the 7 and 8 positions of the quinoline core, respectively .Chemical Reactions Analysis
Tetrahydroquinolines can undergo a variety of chemical reactions, including electrophilic aromatic substitution, nucleophilic aromatic substitution, and reduction . The presence of the bromine and fluorine atoms may influence the reactivity of the compound .Physical And Chemical Properties Analysis
The physical and chemical properties of “7-bromo-8-fluoro-1,2,3,4-tetrahydroquinoline” would be influenced by the presence of the bromine and fluorine atoms. For example, it might be expected to have a higher molecular weight and different polarity compared to tetrahydroquinoline without these substituents .Safety and Hazards
Future Directions
The future directions for research on “7-bromo-8-fluoro-1,2,3,4-tetrahydroquinoline” would likely depend on its potential applications. For example, if it shows promise as a pharmaceutical, future research might focus on optimizing its synthesis, studying its mechanism of action, and evaluating its safety and efficacy .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 7-bromo-8-fluoro-1,2,3,4-tetrahydroquinoline involves the reaction of 2-amino-3-bromo-4-fluorobenzene with cyclohexanone in the presence of a reducing agent to form the intermediate 7-bromo-8-fluoro-1,2,3,4-tetrahydroquinoline-2-one. This intermediate is then reduced using a suitable reducing agent to yield the final product, 7-bromo-8-fluoro-1,2,3,4-tetrahydroquinoline.", "Starting Materials": [ "2-amino-3-bromo-4-fluorobenzene", "cyclohexanone", "reducing agent" ], "Reaction": [ "Step 1: 2-amino-3-bromo-4-fluorobenzene is reacted with cyclohexanone in the presence of a reducing agent to form 7-bromo-8-fluoro-1,2,3,4-tetrahydroquinoline-2-one.", "Step 2: 7-bromo-8-fluoro-1,2,3,4-tetrahydroquinoline-2-one is then reduced using a suitable reducing agent to yield the final product, 7-bromo-8-fluoro-1,2,3,4-tetrahydroquinoline." ] } | |
CAS RN |
1785117-62-5 |
Molecular Formula |
C9H9BrFN |
Molecular Weight |
230.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
